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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone oxime

Cat. No.: B3060508

(| Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,4-Dimethylcyclohexanone oxime, a
versatile chemical intermediate. This document outlines its fundamental chemical properties, a
detailed experimental protocol for its synthesis, and a visual representation of the synthetic
pathway.

Core Chemical Identifiers

Identifier

Value

CAS Number

4701-96-6[1][2]

Molecular Formula

CsH1sNO[1][2]

Molecular Weight 141.21 g/mol [1][2]
N-(4,4-
IUPAC Name
dimethylcyclohexylidene)hydroxylamine[1]
4,4-Dimethylcyclohexan-1-one oxime,
Synonyms

Cyclohexanone, 4,4-dimethyl-, oxime[1][2]

© 2025 BenchChem. All rights reserved.

1/5 Tech Support


https://www.benchchem.com/product/b3060508?utm_src=pdf-interest
https://www.benchchem.com/product/b3060508?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-f03278ffg4564fc4b7c51fde215de9d5
https://www.benchchem.com/product/b1267576
https://www.benchchem.com/synthesis/pse-f03278ffg4564fc4b7c51fde215de9d5
https://www.benchchem.com/product/b1267576
https://www.benchchem.com/synthesis/pse-f03278ffg4564fc4b7c51fde215de9d5
https://www.benchchem.com/product/b1267576
https://www.benchchem.com/synthesis/pse-f03278ffg4564fc4b7c51fde215de9d5
https://www.benchchem.com/synthesis/pse-f03278ffg4564fc4b7c51fde215de9d5
https://www.benchchem.com/product/b1267576
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of 4,4-
Dimethylcyclohexanone Oxime

This section details a common and effective method for the synthesis of 4,4-
Dimethylcyclohexanone oxime via the oximation of 4,4-Dimethylcyclohexanone.

Materials:

» 4,4-Dimethylcyclohexanone

e Hydroxylamine hydrochloride (NH20H-HCI)
e Sodium carbonate (NazCOs)

» Ethanol

o Water

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate

Procedure:

e A solution of hydroxylamine hydrochloride (35.84 g, 515.75 mmol) in water (190 mL) and
ethanol (250 mL) is prepared in a suitable reaction vessel.

« To this solution, 4,4-Dimethylcyclohexanone (50 g, 396.19 mmol) is added.

¢ A solution of sodium carbonate (54.16 g, 510.99 mmol) in water (170 mL) is added dropwise
to the reaction mixture over a period of 20 minutes.

e Upon complete addition, the reaction mixture is heated to reflux and maintained at this
temperature for 3 hours.

o After the reflux period, the ethanol is removed from the mixture by evaporation.
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e The remaining aqueous residue is then extracted with ethyl acetate (4 x 120 mL).

e The combined organic layers are washed sequentially with water (150 mL) and brine (150
mL).

e The washed organic layer is dried over anhydrous sodium sulfate and then concentrated
under reduced pressure to yield the final product.

Yield:

This protocol has been reported to afford 4,4-Dimethylcyclohexanone oxime as a white solid
with a yield of 45 g (80.4%).

Synthetic Pathway

The following diagram illustrates the key steps in the synthesis of 4,4-Dimethylcyclohexanone
oxime from its ketone precursor.
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Synthesis of 4,4-Dimethylcyclohexanone Oxime

Reactants & Solvents

4,4-Dimethylcyclohexanone Hydroxylamine Hydrochloride Sodium Carbonate Ethanol / Water

Reaction Process

Reflux (3 hours)

Workup Procedure

Ethanol Evaporation

Ethyl Acetate Extraction

Washing (Water & Brine)

Drying & Concentration

Final Rroduct

4,4-Dimethylcyclohexanone Oxime

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4,4-Dimethylcyclohexanone oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4,4-Dimethylcyclohexanone
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[https://www.benchchem.com/product/b3060508#cas-number-and-molecular-formula-of-4-4-
dimethylcyclohexanone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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